Cas no 1094435-43-4 (2-[(3-Bromopropoxy)methyl]oxolane)

• Product Name: 2-[(3-Bromopropoxy)methyl]oxolane
• CAS No: 1094435-43-4
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD11164573
• CID: 2112515
• Update Time: 2025-05-24

2-[(3-Bromopropoxy)methyl]oxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromopropoxy)methyl]tetrahydroFuran
• 2-[(3-bromopropoxy)methyl]oxolane
• 2-[(3-Bromopropoxy)methyl]oxolane

• MDL： MFCD11164573
• Inchi： 1S/C8H15BrO2/c9-4-2-5-10-7-8-3-1-6-11-8/h8H,1-7H2
• InChI Key： BPBXDWYCBLYUJH-UHFFFAOYSA-N
• SMILES： BrCCCOCC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-[(3-Bromopropoxy)methyl]oxolane

Comprehensive Analysis of 2-[(3-Bromopropoxy)methyl]oxolane (CAS No. 1094435-43-4): Properties, Applications, and Industry Trends

The chemical compound 2-[(3-Bromopropoxy)methyl]oxolane (CAS No. 1094435-43-4) has garnered significant attention in recent years due to its versatile applications in organic synthesis and material science. This brominated oxolane derivative is characterized by its unique molecular structure, combining a tetrahydrofuran (oxolane) ring with a 3-bromopropoxy side chain. Researchers and industry professionals frequently search for terms like "synthesis of 2-[(3-Bromopropoxy)methyl]oxolane", "CAS 1094435-43-4 applications", and "brominated ethers in pharmaceuticals", reflecting its growing relevance in specialized chemical domains.

From a structural perspective, 2-[(3-Bromopropoxy)methyl]oxolane serves as a valuable building block in organic chemistry. The presence of both oxolane and bromopropoxy functionalities enables diverse reactivity patterns, making it particularly useful for cross-coupling reactions and polymer modifications. Recent studies highlight its role in developing advanced materials, with search trends showing increased interest in "functionalized oxolanes for coatings" and "bromine-containing intermediates". These keywords align with industry demands for high-performance additives and specialty chemicals.

The synthesis of CAS 1094435-43-4 typically involves etherification reactions between 3-bromopropanol and hydroxymethyl-substituted oxolane precursors. Optimized procedures emphasize atom economy and green chemistry principles – topics frequently queried as "sustainable synthesis of bromoethers" in academic databases. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's high purity, a critical factor for applications in electronic materials and pharmaceutical intermediates.

Industrial applications of 2-[(3-Bromopropoxy)methyl]oxolane span multiple sectors. In material science, it functions as a reactive diluent in epoxy formulations, addressing search queries like "bromine-modified polymers for flame retardancy". The compound's ability to modify surface properties also makes it valuable for adhesive technologies, with patent literature revealing innovative uses in flexible electronics. Meanwhile, life science researchers investigate its potential as a protease inhibitor scaffold, correlating with searches for "heterocyclic bromoethers in drug discovery".

Emerging trends demonstrate growing interest in the environmental profile of brominated compounds like 1094435-43-4. Recent publications address biodegradation pathways and ecotoxicological assessments, responding to search terms such as "green alternatives to brominated solvents". Regulatory-compliant handling protocols are extensively documented, particularly for industrial-scale applications where worker safety and process optimization remain top priorities.

From a market perspective, the demand for CAS 1094435-43-4 reflects broader shifts toward high-value chemical intermediates. Supply chain analyses indicate increased procurement for R&D laboratories and specialty chemical manufacturers, with search volume spikes for "2-[(3-Bromopropoxy)methyl]oxolane suppliers" and "custom synthesis of bromoethers". Technological advancements in catalytic bromination methods further enhance its commercial viability, as evidenced by patent filings and conference proceedings.

Future research directions for 2-[(3-Bromopropoxy)methyl]oxolane may explore its supramolecular chemistry applications or photo-responsive derivatives. The compound's structural modularity supports such innovations, aligning with trending searches for "smart materials based on heterocycles". As analytical techniques like cryo-EM and computational modeling advance, deeper understanding of its molecular interactions will likely unlock new applications in nanotechnology and catalysis.